Cas no 40443-02-5 (3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile)

• Product Name: 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile
• CAS No: 40443-02-5
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• CID: 5730573
• Update Time: 2025-10-29

3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16726812
• 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)propanenitrile
• 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propanenitrile
• 40443-02-5
• AKOS024328430
• 3-{tricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene}propanenitrile
• Propanenitrile, 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-
• 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile

• Inchi： 1S/C18H15N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-10H,5,11-12H2
• InChI Key： YEBLOAZQUPEKOI-UHFFFAOYSA-N
• SMILES： N#CC/C=C1/C2C=CC=CC=2CCC2C=CC=CC=2/1

Computed Properties

• Exact Mass: 245.120449483g/mol
• Monoisotopic Mass: 245.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Melting Point: 144-147 °C
• Boiling Point: 429.0±14.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes

Additional information on 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile

3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile: A Comprehensive Overview

The compound with CAS No. 40443-02-5, commonly referred to as 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a bicyclic aromatic system with a nitrile functional group. The dibenzoa,dicycloheptene framework is particularly notable for its rigid and planar geometry, which contributes to its intriguing electronic properties.

Recent studies have highlighted the potential of this compound in various applications, including as a precursor for advanced materials and in the development of novel pharmaceutical agents. Researchers have employed cutting-edge techniques such as X-ray crystallography and computational modeling to elucidate the structural and electronic properties of 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile. These investigations have revealed that the molecule exhibits exceptional stability due to its conjugated π-system and the rigidity imparted by the bicyclic structure.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dibenzocycloheptene derivative. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and improved purity levels. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the efficiency of key steps in the synthesis pathway. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality compounds like CAS No. 40443-02-5.

In terms of physical properties, 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile exhibits a high melting point and moderate solubility in common organic solvents. Its electronic properties make it an attractive candidate for applications in optoelectronics and as a building block for more complex molecular architectures. For example, researchers have explored its use in the construction of organic semiconductors and light-emitting materials.

One of the most promising areas of research involving this compound is its potential role in drug discovery. The nitrile group and the aromatic framework provide opportunities for functionalization and bioactivity modulation. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain enzymes implicated in neurodegenerative diseases. These findings suggest that CAS No. 40443-02-5 could serve as a lead compound for the development of novel therapeutic agents.

Moreover, the environmental impact of this compound has been a topic of interest among researchers. Studies on its biodegradation and toxicity profiles are ongoing, with preliminary results indicating low toxicity to aquatic organisms under standard test conditions. This information is crucial for ensuring safe handling and disposal practices during industrial-scale production.

In conclusion, 3-(10,11-Dihydro-5H-dibenzoa,dcyclohepten-5-ylidene)propanenitrile (CAS No. 40443-02-5) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development.